Cas no 2034356-58-4 (2-(benzyloxy)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}acetamide)

2-(Benzyloxy)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}acetamide is a specialized triazine-based compound featuring a benzyloxyacetamide moiety. Its structure incorporates dimethylamino substituents on the triazine ring, enhancing its reactivity and potential utility in organic synthesis and pharmaceutical applications. The compound's unique design offers advantages such as improved solubility and stability, making it suitable for use as an intermediate in the development of bioactive molecules or functional materials. Its bifunctional nature allows for selective modifications, enabling tailored applications in medicinal chemistry or agrochemical research. The presence of both electron-donating and sterically accessible groups further contributes to its versatility in nucleophilic or catalytic processes.
2-(benzyloxy)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}acetamide structure
2034356-58-4 structure
Product Name:2-(benzyloxy)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}acetamide
CAS No:2034356-58-4
MF:C17H24N6O2
MW:344.411462783813
CID:5843596
PubChem ID:121137887
Update Time:2025-05-21

2-(benzyloxy)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(benzyloxy)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}acetamide
    • N-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]-2-phenylmethoxyacetamide
    • 2-(benzyloxy)-N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)acetamide
    • AKOS032456987
    • 2034356-58-4
    • 2-(benzyloxy)-N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}acetamide
    • F6438-3544
    • Inchi: 1S/C17H24N6O2/c1-22(2)16-19-14(20-17(21-16)23(3)4)10-18-15(24)12-25-11-13-8-6-5-7-9-13/h5-9H,10-12H2,1-4H3,(H,18,24)
    • InChI Key: DYBOVBQJRMCCOM-UHFFFAOYSA-N
    • SMILES: O(CC(NCC1N=C(N=C(N=1)N(C)C)N(C)C)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 344.19607403g/mol
  • Monoisotopic Mass: 344.19607403g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 8
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 83.5Ų

2-(benzyloxy)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}acetamide Pricemore >>

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Additional information on 2-(benzyloxy)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}acetamide

Comprehensive Overview of 2-(benzyloxy)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}acetamide (CAS No. 2034356-58-4)

The compound 2-(benzyloxy)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}acetamide (CAS No. 2034356-58-4) is a specialized triazine derivative with significant potential in pharmaceutical research and agrochemical applications. Its unique molecular structure, featuring a benzyloxy group and a dimethylamino-substituted triazine core, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, synthesis, and relevance in modern research, addressing common queries such as "What are the uses of triazine derivatives?" and "How does 2-(benzyloxy)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}acetamide function in drug discovery?".

In recent years, the demand for triazine-based compounds has surged due to their versatility in medicinal chemistry and material science. The 2-(benzyloxy)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}acetamide stands out for its potential as a building block in the synthesis of heterocyclic drugs. Researchers have highlighted its role in modulating enzyme inhibition and receptor binding, aligning with trends in targeted therapy and precision medicine. Its CAS No. 2034356-58-4 is frequently searched in academic databases, reflecting growing interest in its mechanistic studies and structure-activity relationships.

The synthesis of 2-(benzyloxy)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}acetamide involves multi-step organic reactions, including amide coupling and triazine ring functionalization. Optimizing its yield and purity is critical for applications in high-throughput screening and lead compound development. Industry professionals often inquire about "scalable synthesis routes for triazine acetamides" or "analytical methods for characterizing 2034356-58-4," underscoring its practical importance. Advanced techniques like NMR spectroscopy and HPLC-MS are employed to validate its structural integrity.

Beyond pharmaceuticals, CAS No. 2034356-58-4 has garnered attention in agrochemical innovation. Its triazine scaffold is analogous to herbicides and fungicides, prompting studies on its eco-friendly pesticide potential. With increasing focus on sustainable agriculture, queries like "Can 2-(benzyloxy)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}acetamide replace traditional pesticides?" are gaining traction. Preliminary data suggest its low environmental persistence, aligning with green chemistry principles.

In conclusion, 2-(benzyloxy)-N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}acetamide exemplifies the convergence of chemical innovation and multidisciplinary research. Its CAS No. 2034356-58-4 serves as a gateway to exploring next-generation therapeutics and sustainable agrochemicals. As AI-driven drug discovery accelerates, understanding such tailored molecules will remain pivotal for addressing global health and environmental challenges.

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